Cas no 2172530-52-6 (2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172530-52-6
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5793774
• PubChem ID: 165762662
• Update Time: 2025-10-21

2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172530-52-6
• 2-[5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598733
• 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C10H14N4O/c1-7(15)6-14-10(8-2-3-8)9(4-5-11)12-13-14/h7-8,15H,2-4,6H2,1H3
• InChI Key： GMBFDGXCEDPBEV-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(=C(CC#N)N=N1)C1CC1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172530-52-6)

2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2172530-52-6, belongs to a class of heterocyclic molecules that exhibit promising characteristics for further research and development in drug discovery. The presence of a triazole ring and a cyclopropyl group alongside other functional moieties makes it an intriguing candidate for exploring novel therapeutic pathways.

The molecular structure of 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile incorporates several key features that contribute to its potential utility. The triazole moiety is well-known for its stability and versatility in biological systems, often serving as a scaffold in the development of antifungal, antiviral, and anticancer agents. The cyclopropyl group, on the other hand, can enhance the metabolic stability of the molecule while also influencing its binding affinity to biological targets. Additionally, the hydroxypropyl substituent introduces a polar region that may facilitate interactions with biological receptors or enzymes.

In recent years, there has been a growing interest in exploring the pharmacological potential of triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing a triazole ring can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory processes, bacterial infections, and cancer progression. For instance, derivatives of 1H-1,2,3-triazole have shown promise in reducing inflammation by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. The structural motif of 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile aligns with these findings, suggesting that it may possess similar anti-inflammatory properties.

The cyclopropyl group in this compound is particularly noteworthy as it can influence both the electronic properties and steric environment of the molecule. This feature may allow the compound to interact selectively with biological targets while minimizing off-target effects. Furthermore, the presence of a hydroxypropyl side chain can enhance solubility and bioavailability, which are critical factors in drug design. These characteristics make 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile a valuable candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in identifying novel drug candidates by virtual screening and docking studies. In the context of 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile, computational approaches have suggested potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Such insights could guide the optimization of the compound’s pharmacological profile.

The synthesis of 2-5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of intricate heterocyclic compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient access to triazole derivatives with diverse substituents. The synthesis involves multiple steps, including cyclization reactions to form the triazole ring and functional group transformations to introduce the cyclopropyl and hydroxypropyl moieties.

The chemical stability of CAS No. 2172530-52-6 is another critical aspect that must be considered during its development and application. The compound’s susceptibility to degradation under various conditions can impact its shelf life and efficacy. Researchers have employed spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to characterize its structure and assess its stability. These studies have provided valuable insights into the compound’s behavior under different environmental conditions.

The potential applications of CAS No. 2172530-52-6 extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Triazole derivatives are known for their herbicidal properties due to their ability to inhibit fungal growth by disrupting ergosterol biosynthesis. While this application is not directly related to human health, it underscores the versatility of triazole-based compounds across different industries. Furthermore, the structural features of this compound may inspire novel materials with unique properties such as enhanced thermal stability or biodegradability.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2172530 - 52 - 6 will play an increasingly important role in drug discovery efforts. The combination of innovative synthetic strategies with advanced computational tools will accelerate the development process for these molecules. Future studies may focus on optimizing their pharmacokinetic profiles or exploring their potential in combination therapies where they could synergize with existing treatments.

In conclusion,CAS No 2172530 - 52 - 6, corresponding to 2 - 5 - cyclopropy l - 1 - ( 2 - hydro x y prop y l ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - y lacet onitr ile, represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its molecular architecture suggests applications in anti-inflammatory therapy along with other therapeutic areas where triazole derivatives are being investigated extensively.

The ongoing advancements in synthetic chemistry
and computational biology provide
a solid foundation for studying
and optimizing this compound’s
pharmacological properties.

Further investigations will be essential
to elucidate its full
therapeutic potential
and establish its role
in future drug development efforts.



















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